N,N-Dimethyl-1,3-oxathiolan-2-amine
Overview
Description
“N,N-Dimethyl-1,3-oxathiolan-2-amine” is a derivative of 1,3-oxathiolane, a five-membered heterocyclic compound with non-adjacent S and O atoms . It’s part of a class of compounds that have attracted increasing attention due to their potential applications. For instance, 1,3-oxathiolane and 1,3-dithiolane derivatives exhibit anti-HIV and antimicrobial activities and are used as selective inhibitors of human hepatic cytochrome P450 .
Synthesis Analysis
The synthesis of “N,N-Dimethyl-1,3-oxathiolan-2-amine” involves the reaction of 5-substituted N-alkyl-1,3-oxathiolan-2-imines with inorganic thiocyanates . The process starts with the alkylation of 1,3-oxathiolan-2-imines at the nitrogen atom, which increases the positive charge in position 5 of the heterocycle and hence favors their reaction with nucleophiles .properties
IUPAC Name |
N,N-dimethyl-1,3-oxathiolan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NOS/c1-6(2)5-7-3-4-8-5/h5H,3-4H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MQJKYODNZYDYPU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1OCCS1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
133.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-Dimethyl-1,3-oxathiolan-2-amine | |
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